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Compound of Interest

4-Chloro-3'-fluoro-4'-
Compound Name:

methoxybenzophenone
CAS No.: 844885-05-8
Cat. No.: B1302645

Get Quote

Technical Guide: 4-Chloro-3'-fluoro-4'-
methoxybenzophenone
Safety Analysis, Handling Protocols, and Synthetic

Context
Executive Summary

This technical guide provides a comprehensive safety and handling analysis of 4-Chloro-3'-
fluoro-4'-methoxybenzophenone, a specialized halogenated diarylketone intermediate. Often
utilized in the synthesis of kinase inhibitors and photo-active polymers, this compound presents
specific risks associated with halogenated aromatics.

Critical Note on Data Source: As a specialized research intermediate, specific toxicological data
for this exact isomer is limited. The safety profiles detailed below utilize Read-Across
Methodology, extrapolating data from structurally validated analogs (CAS 10547-60-1 and CAS
345-89-1) and established Structure-Activity Relationships (SAR).
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Part 1: Chemical Identity & Structural Significance

The physicochemical behavior of this molecule is dictated by the interplay between the
electron-withdrawing halogen/carbonyl groups and the electron-donating methoxy group.

Property Description

Chemical Name 4-Chloro-3'-fluoro-4'-methoxybenzophenone
Molecular Formula C14H10CIFO2

Molecular Weight ~264.68 g/mol

Predicted Physical State White to Off-white Crystalline Solid

Soluble in DCM, DMSO, Ethyl Acetate; Insoluble

Solubility Profile )
in Water.

Aryl Chloride: Handle for Pd-catalyzed
) coupling.Aryl Fluoride: Metabolic stability
Key Functional Groups )
enhancer.Methoxy: Electron-donating group

(EDG).

Structural Hazard Logic (DOT Visualization)

The following diagram illustrates how specific structural motifs contribute to the compound's
reactivity and hazard profile.
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Caption: Structural motifs linking chemical functionality to specific safety hazards.
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Part 2: GHS Hazard Analysis & Risk Mitigation

Based on the properties of 4-chloro-4'-methoxybenzophenone (CAS 10547-60-1) and general
benzophenone toxicity, the following GHS classification is applied as a precautionary baseline.

2.1 GHS Classification (Projected)
» Skin Corrosion/Irritation: Category 2 (H315)[1]

o Serious Eye Damage/Irritation: Category 2A (H319)[1]
e STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)

e Aquatic Toxicity (Chronic): Category 3 or 4 (H412/H413) — Benzophenones are notoriously
persistent in aquatic environments.

2.2 Risk Assessment & Causality
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Hazard Code Risk Description Mechanism & Causality

Lipophilicity: The fluorine and
methoxy substitutions increase
the compound's lipophilicity
H315 Causes skin irritation (LogP ~3.5-4.0), facilitating
dermal absorption and
interaction with epidermal

lipids.

Micro-abrasion/Chemical:

Crystalline dust acts as a
H319 Causes serious eye irritation mechanical irritant, while the

chemical nature can disrupt

mucous membranes.

Dust Inhalation: Fine
) o particulates from solid handling
H335 Respiratory irritation ] ] o
trigger mucosal inflammation in

the upper respiratory tract.

ROS Generation:
Benzophenone cores can
generate Reactive Oxygen
Warning Photosensitivity Species (ROS) upon UV
exposure, potentially causing
photo-allergic reactions on

contaminated skin.

Part 3: Handling, Storage, & Stability Protocols[2]

This section outlines the "Self-Validating" protocols required for maintaining compound integrity
and operator safety.

3.1 Storage Architecture
e Temperature: Ambient (15-25°C).
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e Atmosphere: Store under inert gas (Nitrogen/Argon). Reasoning: While benzophenones are
stable, the electron-rich methoxy ring can be susceptible to oxidative degradation over long
periods.

o Light: Amber vials or foil-wrapped containers. Reasoning: Prevents photo-initiated radical
formation via the benzophenone triplet state.

3.2 Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 (minimum) or P100 respirator if handling open powder outside a fume
hood.

» Hand Protection: Nitrile gloves (Minimum thickness: 0.11mm).
o Note: Do not use Latex. Halogenated aromatics can permeate latex structures.

o Eye Protection: Chemical safety goggles (ANSI Z87.1). Face shield required during scale-up
(>109).

Part 4: Emergency Response & Spill Management
4.1 Spill Response Workflow (DOT Visualization)

A systematic approach to solid chemical spills ensures containment and minimizes exposure.
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Caption: Step-by-step workflow for managing solid spills of halogenated benzophenones.

4.2 First Aid Measures

+ Eye Contact: Rinse cautiously with water for 15 minutes.[2][3] Critical: Lift eyelids to flush
trapped particulates.
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o Skin Contact: Wash with soap and water.[4][2][3] Contraindication: Do not use alcohol or
organic solvents on skin; this enhances absorption of the halogenated compound.

« Inhalation: Move to fresh air. If wheezing occurs, administer oxygen (trained personnel only).

Part 5: Synthetic Application Context (Researcher
Focus)

For drug development professionals, the safety of the reaction is as critical as the safety of the
reagent.

5.1 Common Reaction Risks

o Grignard Reactions: If using this compound as an electrophile (attacking the ketone), ensure
strictly anhydrous conditions. The presence of the aryl chloride allows for competing metal-
halogen exchange if temperatures are not controlled (<0°C).

e Suzuki-Miyaura Coupling: This compound is often used to couple at the 4-Chloro position.

o Safety Note: Palladium catalysts used here often require phosphine ligands. Treat the
reaction mixture as potentially sensitizing.

5.2 Waste Disposal of Reaction Byproducts

e Stream: Halogenated Organic Waste.

e Reasoning: Do not mix with general organic waste if incineration protocols differ for
halogenated compounds (due to potential dioxin formation during improper incineration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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